Cas no 170487-35-1 (1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI))

• Product Name: 1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI)
• CAS No: 170487-35-1
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD24711670
• CID: 905279
• PubChem ID: 19974071
• Update Time: 2025-04-19

1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI)
• 3-Methyl-5,6-Dihydrobenzo[D]Isoxazol-7(4H)-One
• 3-Methyl-5,6-Dihydrobenzo[D]Isoxazol-7(4H)-One(WXC03433)
• 170487-35-1
• KUCIDTWKVUUAJI-UHFFFAOYSA-N
• 4,5,6,7-tetrahydro-3-methyl-benzisoxazol-7-one
• 3-methyl-4,5,6,7-tetrahydro-1,2-benzoxazol-7-one
• AS-69367
• W12309
• 3-METHYL-5,6-DIHYDRO-4H-1,2-BENZOXAZOL-7-ONE
• SCHEMBL8866040
• AKOS027256027

• MDL： MFCD24711670
• Inchi： 1S/C8H9NO2/c1-5-6-3-2-4-7(10)8(6)11-9-5/h2-4H2,1H3
• InChI Key： KUCIDTWKVUUAJI-UHFFFAOYSA-N
• SMILES： O1C2C(CCCC=2C(C)=N1)=O

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones